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Cat. No.: B1592524 Get Quote

Introduction

Lithium ethoxide (LiOEt) is an organolithium compound that serves as a potent nucleophile

and strong base in a multitude of organic synthesis applications. Its high reactivity and

versatility make it an indispensable reagent in the synthesis of complex organic molecules, the

development of advanced materials, and various processes within the pharmaceutical and

chemical industries. This technical guide provides an in-depth overview of lithium ethoxide,

including its chemical and physical properties, detailed experimental protocols for its synthesis,

its diverse applications, and critical safety and handling information.

Chemical and Physical Properties
Lithium ethoxide is typically a white to pale yellow solid, often appearing as a powder or

chunks. It is commercially available in various forms, including as a solid and as a solution in

ethanol or tetrahydrofuran.

Core Identification and Physical Data
The fundamental identifiers and physical properties of lithium ethoxide are summarized in the

table below for easy reference.
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Property Value Citations

CAS Number 2388-07-0

Molecular Formula C₂H₅LiO or CH₃CH₂OLi

Molecular Weight 52.00 g/mol

Appearance
White to pale yellow powder

and chunks

Density (of 1.0M solution in

ethanol)
0.821 g/mL at 25 °C

Boiling Point 67 °C

Flash Point 50 °F

Decomposition Temperature 325 °C

Solubility Data
The solubility of lithium ethoxide in various solvents is a critical factor for its application in

different reaction conditions.

Solvent Solubility Citations

Ethanol 19.6 g/100 g (20°C)

Diethyl Ether Sparingly soluble

Heptane 0.38 g/100 g (26°C)

Pentane Sparingly soluble

Synthesis of Lithium Ethoxide
The most common laboratory-scale synthesis of lithium ethoxide involves the direct reaction

of metallic lithium with anhydrous ethanol. This reaction is exothermic and produces hydrogen

gas as a byproduct.
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Experimental Protocol: Synthesis from Lithium and
Ethanol
Reaction: 2Li + 2C₂H₅OH → 2C₂H₅OLi + H₂

Materials:

Metallic lithium (Li)

Anhydrous ethanol (C₂H₅OH)

Reaction flask (or beaker)

Inert gas supply (e.g., argon or nitrogen)

Funnel and filter paper (if ethanol contains traces of water)

Procedure:

Ensure all glassware is thoroughly dried to prevent the reaction of lithium with water.

Under an inert atmosphere, add anhydrous ethanol to the reaction flask.

Slowly and carefully add small pieces of metallic lithium to the ethanol. The reaction is not

overly vigorous but does generate heat.

Continue the slow addition of lithium, allowing the reaction to proceed at a controlled rate.

The solution will warm up and may take on a slightly yellow color.

Once all the lithium has reacted, the resulting solution is a solution of lithium ethoxide in

ethanol.

If the ethanol used was not completely anhydrous, some lithium hydroxide (LiOH) may form

as a white precipitate. This can be removed by filtration.

Safety Note: This reaction produces flammable hydrogen gas and should be conducted in a

well-ventilated fume hood, away from ignition sources. Appropriate personal protective

equipment (PPE), including safety glasses and gloves, must be worn.
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Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of lithium ethoxide.

Diagram 1: Synthesis of Lithium Ethoxide
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Caption: Workflow for the synthesis of lithium ethoxide.

Applications in Research and Drug Development
Lithium ethoxide is a versatile reagent with a wide range of applications in both academic

research and industrial processes, including pharmaceutical development.

Core Applications
Organic Synthesis: It serves as a strong base in various organic reactions, including aldol

condensations, Michael additions, and Claisen condensations. It is also used in alkylation,

acylation, and transesterification processes.

Pharmaceuticals: In drug development, lithium ethoxide is a crucial reagent for the

synthesis of active pharmaceutical ingredients (APIs). Its role as a strong base facilitates the
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generation of reactive intermediates necessary for building complex molecular architectures.

Polymer Chemistry: It is employed as a catalyst or initiator in polymerization reactions,

particularly for creating certain types of polymeric materials.

Materials Science and Battery Technology: Lithium ethoxide is used as a precursor in the

sol-gel synthesis of lithium-containing ceramics and coatings. These materials have

applications in advanced solid-state electrolytes and lithium-ion batteries, contributing to

advancements in energy storage.

Application Pathways Diagram
This diagram illustrates the diverse applications stemming from the core properties of lithium
ethoxide.
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Diagram 2: Applications of Lithium Ethoxide
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Diagram 3: Safe Handling of Lithium Ethoxide
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To cite this document: BenchChem. [Lithium Ethoxide: A Comprehensive Technical Guide for
Researchers and Drug Development Professionals]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1592524#cas-number-and-molecular-
formula-of-lithium-ethoxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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